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Compound of Interest

Compound Name:
1-Methyl-1H-benzimidazole-5-

carboxaldehyde

CAS No.: 279226-70-9

Cat. No.: B112408

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Methyl-1H-benzimidazole-5-
carboxaldehyde, a heterocyclic compound of significant interest in medicinal chemistry. This

document details its physicochemical properties, synthetic pathways, and potential therapeutic

applications based on the biological activities of the broader benzimidazole class.

Core Molecular Characteristics
1-Methyl-1H-benzimidazole-5-carboxaldehyde is a derivative of benzimidazole, a bicyclic

aromatic compound formed by the fusion of a benzene ring and an imidazole ring. The

presence of a methyl group at the N-1 position and a carboxaldehyde group at the C-5 position

imparts specific reactivity and potential for further chemical modifications.
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Property Value Reference

Molecular Formula C₉H₈N₂O

Molecular Weight 160.17 g/mol [1][2]

CAS Number 279226-70-9 [1][2]

Synthesis and Derivatization
The synthesis of 1-Methyl-1H-benzimidazole-5-carboxaldehyde can be approached through

multi-step reaction sequences common for benzimidazole derivatives. A general workflow

involves the formation of the benzimidazole core followed by functional group manipulations.

General Synthetic Workflow
A plausible synthetic route begins with the creation of a substituted benzimidazole core, which

is then selectively oxidized to introduce the aldehyde functionality. The aldehyde group is a

versatile chemical handle for a wide array of transformations, enabling the synthesis of a

diverse library of derivatives.
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A generalized synthetic workflow for 1-Methyl-1H-benzimidazole-5-carboxaldehyde.

Experimental Protocols
While a specific, detailed protocol for the synthesis of 1-Methyl-1H-benzimidazole-5-
carboxaldehyde is not readily available in the reviewed literature, a general procedure for the

synthesis of related benzimidazole-5-carboxylic acid derivatives can be adapted. For instance,

a one-pot synthesis of a 2,5-disubstituted 1-methyl-1H-benzimidazole-5-carboxylic acid has

been reported involving the heterocyclization of ethyl 4-(methylamino)-3-nitrobenzoate with an

appropriate aldehyde in the presence of sodium dithionite, followed by hydrolysis.[3]

Example Protocol for a Related Derivative (Adapted):

A reaction mixture of an appropriate ethyl 4-(methylamino)-3-nitrobenzoate derivative and a

substituted benzaldehyde is refluxed with sodium dithionite in a solvent like DMSO. The
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reaction progress is monitored by thin-layer chromatography. Upon completion, the mixture is

cooled and poured onto ice to precipitate the product. The resulting solid is filtered, dried, and

then subjected to hydrolysis with a base (e.g., NaOH in ethanol) to yield the carboxylic acid

derivative.[3] To obtain the target aldehyde, the precursor would likely be a 5-methyl or 5-

hydroxymethyl substituted benzimidazole, which would then undergo selective oxidation.

Potential Biological and Therapeutic Applications
The benzimidazole scaffold is a well-established pharmacophore, and its derivatives have

demonstrated a wide spectrum of biological activities, including antimicrobial, anticancer, and

anti-inflammatory properties. While specific biological data for 1-Methyl-1H-benzimidazole-5-
carboxaldehyde is limited, the activities of structurally similar compounds provide a strong

indication of its potential therapeutic relevance.

Anti-inflammatory Activity
A structurally related compound, 2-(2-chloro-6-fluorophenyl)-6-methyl-1H-benzimidazole-5-

carbaldehyde, has been mentioned in a patent as an intermediate in the synthesis of

microsomal prostaglandin E synthase-1 (mPGES-1) inhibitors.[4] mPGES-1 is a key enzyme in

the production of prostaglandin E2, a mediator of inflammation and pain. This suggests that 1-
Methyl-1H-benzimidazole-5-carboxaldehyde could serve as a valuable scaffold for the

development of novel anti-inflammatory agents.

Anticancer Potential
Numerous benzimidazole derivatives have been investigated for their anticancer properties.

The proposed mechanisms of action often involve the inhibition of key signaling pathways

crucial for cancer cell proliferation and survival. Although no specific anticancer data for 1-
Methyl-1H-benzimidazole-5-carboxaldehyde has been found, a hypothetical signaling

pathway for its potential anticancer effects can be postulated based on the known mechanisms

of other benzimidazole-based anticancer agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. parchem.com [parchem.com]

2. chemcd.com [chemcd.com]

3. medcraveonline.com [medcraveonline.com]

4. WO2011099832A2 - Novel benzimidazole compound, preparation method thereof and
pharmaceutical composition comprising the same - Google Patents [patents.google.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b112408/docs?utm_src=pdf-body-img#in-depth-technical-guide-1-methyl-1h-benzimidazole-5-carboxaldehyde
https://www.benchchem.com/product/b112408?utm_src=pdf-custom-synthesis#bc-rfq
https://parchem.com/chemical-supplier-distributor/1-methyl-1h-benzimidazole-5-carboxaldehyde-074855
http://www.chemcd.com/product/spectrum_CCD00735843.html
http://medcraveonline.com/MOJBOC/MOJBOC-01-00020.pdf
https://patents.google.com/patent/WO2011099832A2/en
https://patents.google.com/patent/WO2011099832A2/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112408?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer
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benzimidazole-5-carboxaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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